Cas no 1879-53-4 (Benzene, 1-chloro-4-(1E)-1-propenyl-)

Benzene, 1-chloro-4-(1E)-1-propenyl- structure
1879-53-4 structure
Product Name:Benzene, 1-chloro-4-(1E)-1-propenyl-
CAS No:1879-53-4
MF:C9H9Cl
MW:152.620761632919
CID:1379905
PubChem ID:53426513
Update Time:2025-04-20

Benzene, 1-chloro-4-(1E)-1-propenyl- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1-chloro-4-(1E)-1-propenyl-
    • 1-chloro-4-prop-1-enylbenzene
    • 1879-53-4
    • DTXSID40699250
    • 1-(4-Chlorophenyl)-1-propene
    • p-chloro-methylstyrene
    • HAZZRKZNTNNBJW-UHFFFAOYSA-N
    • 1-Chloro-4-(prop-1-en-1-yl)benzene
    • Inchi: 1S/C9H9Cl/c1-2-3-8-4-6-9(10)7-5-8/h2-7H,1H3
    • InChI Key: HAZZRKZNTNNBJW-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(C=CC)=CC=1

Computed Properties

  • Exact Mass: 152.0392780g/mol
  • Monoisotopic Mass: 152.0392780g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 110
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 4
  • Topological Polar Surface Area: 0Ų
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